Cas no 1044049-33-3 (2-[(3-Fluorophenyl)sulfanyl]cyclohexan-1-one)

2-[(3-Fluorophenyl)sulfanyl]cyclohexan-1-one is a fluorinated sulfanyl-substituted cyclohexanone derivative with potential applications in organic synthesis and pharmaceutical research. The incorporation of a 3-fluorophenylthio moiety enhances its reactivity, making it a valuable intermediate for constructing complex molecular frameworks. Its structural features, including the electron-withdrawing fluorine atom and the sulfur linkage, contribute to its utility in nucleophilic and electrophilic reactions. This compound may serve as a precursor for the development of bioactive molecules, particularly in medicinal chemistry, where fluorinated analogs are often sought for their improved metabolic stability and binding affinity. Its well-defined chemical properties facilitate controlled modifications in synthetic pathways.

2-[(3-Fluorophenyl)sulfanyl]cyclohexan-1-one structure

1044049-33-3 structure

Product Name:2-[(3-Fluorophenyl)sulfanyl]cyclohexan-1-one

CAS No:1044049-33-3

MF:C₁₂H₁₃FOS

MW:224.294425725937

CID:5250111

Update Time:2025-06-08

2-[(3-Fluorophenyl)sulfanyl]cyclohexan-1-one Chemical and Physical Properties

Names and Identifiers

- 2-[(3-FLUOROPHENYL)SULFANYL]CYCLOHEXAN-1-ONE
- Cyclohexanone, 2-[(3-fluorophenyl)thio]-
- 2-[(3-Fluorophenyl)sulfanyl]cyclohexan-1-one
- Inchi： 1S/C12H13FOS/c13-9-4-3-5-10(8-9)15-12-7-2-1-6-11(12)14/h3-5,8,12H,1-2,6-7H2
- InChI Key： BLAHSDUHMKLCET-UHFFFAOYSA-N
- SMILES： S(C1C=CC=C(C=1)F)C1C(CCCC1)=O

Computed Properties

Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 3
Heavy Atom Count: 15
Rotatable Bond Count: 2
Complexity: 232
XLogP3: 3.2
Topological Polar Surface Area: 42.4

2-[(3-Fluorophenyl)sulfanyl]cyclohexan-1-one Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
SHANG HAI BI DE YI YAO KE JI GU FEN Co., Ltd.	BD01085004-1g	2-[(3-Fluorophenyl)sulfanyl]cyclohexan-1-one	1044049-33-3	95%	1g	￥4494.0	2023-04-06
Enamine	EN300-394841-0.05g	2-[(3-fluorophenyl)sulfanyl]cyclohexan-1-one	1044049-33-3		0.05g	$851.0	2023-03-02
Enamine	EN300-394841-0.1g	2-[(3-fluorophenyl)sulfanyl]cyclohexan-1-one	1044049-33-3		0.1g	$892.0	2023-03-02
Enamine	EN300-394841-0.25g	2-[(3-fluorophenyl)sulfanyl]cyclohexan-1-one	1044049-33-3		0.25g	$933.0	2023-03-02
Enamine	EN300-394841-0.5g	2-[(3-fluorophenyl)sulfanyl]cyclohexan-1-one	1044049-33-3		0.5g	$974.0	2023-03-02
Enamine	EN300-394841-1.0g	2-[(3-fluorophenyl)sulfanyl]cyclohexan-1-one	1044049-33-3		1g	$0.0	2023-06-07
Enamine	EN300-394841-2.5g	2-[(3-fluorophenyl)sulfanyl]cyclohexan-1-one	1044049-33-3		2.5g	$1988.0	2023-03-02
Enamine	EN300-394841-5.0g	2-[(3-fluorophenyl)sulfanyl]cyclohexan-1-one	1044049-33-3		5.0g	$2940.0	2023-03-02
Enamine	EN300-394841-10.0g	2-[(3-fluorophenyl)sulfanyl]cyclohexan-1-one	1044049-33-3		10.0g	$4360.0	2023-03-02